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Introduction
Cyanidin 3-xyloside (C3X) is an anthocyanin, a subclass of flavonoids, responsible for the

vibrant red, purple, and blue pigments in various fruits and vegetables. It is notably found in

berries such as black chokeberry (Aronia melanocarpa) and certain varieties of grapes and

elderberries.[1][2] As a member of the cyanidin glycoside family, C3X is structurally similar to

the more extensively studied cyanidin 3-O-glucoside (C3G). Emerging research suggests that

C3X possesses a range of potential health benefits, including neuroprotective, anti-

inflammatory, antioxidant, and anti-cancer properties. This technical guide provides an in-depth

overview of the current scientific evidence supporting the therapeutic potential of dietary

cyanidin 3-xyloside, with a focus on its mechanisms of action, relevant signaling pathways,

and experimental data.

Quantitative Data Summary
The following tables summarize the available quantitative data on the bioactivity of cyanidin 3-
xyloside and related cyanidin glycosides. Due to the limited number of studies focusing

specifically on C3X, data from closely related compounds, particularly cyanidin 3-O-glucoside

(C3G), are included for comparative purposes and to suggest potential areas of investigation

for C3X.

Table 1: Antioxidant and Enzyme Inhibitory Activity of Cyanidin Glycosides
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Compound Assay IC50 / Activity
Source
Organism/Cell
Line

Reference

Cyanidin 3-

xyloside

α-Amylase

Inhibition
No inhibition

Aronia

melanocarpa
[3]

Cyanidin 3-

xyloside
Lipase Inhibition No inhibition

Aronia

melanocarpa
[3]

Cyanidin 3-O-

glucoside (C3G)

DPPH Radical

Scavenging
IC50: ~15 µM N/A [4]

Cyanidin 3-O-

glucoside (C3G)

ABTS Radical

Scavenging
IC50: ~5 µM N/A [4]

Cyanidin 3-O-

glucoside (C3G)

LDL Oxidation

Inhibition
IC50 = 6.5 µM

Human Low-

Density

Lipoprotein

Table 2: Neuroprotective Effects of Cyanidin Derivatives

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.researchgate.net/publication/359505257_Cyanidin-3-O-glucoside_cyanidin_and_oxidation_products_of_cyanidin_protect_neuronal_function_through_alleviating_inflammation_and_oxidative_damage
https://www.researchgate.net/publication/359505257_Cyanidin-3-O-glucoside_cyanidin_and_oxidation_products_of_cyanidin_protect_neuronal_function_through_alleviating_inflammation_and_oxidative_damage
https://www.biorxiv.org/content/10.1101/314369v1.full
https://www.biorxiv.org/content/10.1101/314369v1.full
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b600287?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound Model System
Parameter
Measured

Result Reference

Cyanidin 3-

xyloside (C3X)

AlCl3-induced

Zebrafish Model

of Alzheimer's

Disease

Acetylcholinester

ase (AChE)

activity

Significant

suppression
[5][6]

Cyanidin 3-

xyloside (C3X)

AlCl3-induced

Zebrafish Model

of Alzheimer's

Disease

Malondialdehyde

(MDA)

concentration

Significant

decrease
[5]

Cyanidin 3-

xyloside (C3X)

AlCl3-induced

Zebrafish Model

of Alzheimer's

Disease

Superoxide

dismutase (SOD)

activity

Significant

enhancement
[5]

Cyanidin 3-

xyloside (C3X)

AlCl3-induced

Zebrafish Model

of Alzheimer's

Disease

Reduced

Glutathione

(GSH) levels

Significant

elevation
[5]

Cyanidin 3-O-

glucoside (C3G)

Amyloid beta

(25-35) oligomer-

induced toxicity

in SH-SY5Y cells

Neuronal death

(apoptosis and

necrosis)

Significant

reduction

Table 3: Anti-inflammatory Effects of Cyanidin Glycosides
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Compound
Cell Line /
Model

Inflammatory
Mediator

Effect Reference

Cyanidin 3-O-

glucoside (C3G)

LPS-stimulated

RAW 264.7

macrophages

Nitric Oxide (NO)

production

Significant

inhibition
[4]

Cyanidin 3-O-

glucoside (C3G)

LPS-stimulated

RAW 264.7

macrophages

Prostaglandin E2

(PGE2)

production

Significant

inhibition
[4]

Cyanidin 3-O-

glucoside (C3G)

TNF-α-

stimulated Caco-

2 cells

IL-6 expression Inhibition [7]

Cyanidin 3-O-

glucoside (C3G)

TNF-α-

stimulated Caco-

2 cells

COX-2

expression
Downregulation [7]

Table 4: Anti-Cancer Effects of Cyanidin Glycosides
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Compound
Cancer Cell
Line

Effect Mechanism Reference

Cyanidin 3-O-

glucoside (C3G)

MCF-7 (Breast

Cancer)

Dose-dependent

cytotoxicity

Induction of

apoptosis,

increased

expression of

p53, Bax,

Caspase-3

[8][9]

Cyanidin 3-O-

glucoside (C3G)

MKN-45 (Gastric

Cancer)

Antiproliferative

effects, induction

of apoptosis

Cell cycle arrest

at G2/M phase,

increased

intracellular ROS

[10][11]

Cyanidin

HCT116, HT29,

SW620

(Colorectal

Cancer)

Induction of

apoptosis,

inhibition of

proliferation

Suppression of

NF-κB signaling,

activation of Nrf2

pathway

Potential Health Benefits and Mechanisms of Action
Neuroprotective Effects
Cyanidin 3-xyloside has demonstrated neuroprotective potential, particularly in the context of

Alzheimer's disease. In a zebrafish model, C3X administration ameliorated locomotor

impairments, suppressed acetylcholinesterase (AChE) activity, reduced brain oxidative stress,

and mitigated pathological changes in brain tissue.[5][6] The mechanism is attributed to its

ability to inhibit AChE and its antioxidant properties.[5] While direct studies on C3X are limited,

research on the related cyanidin-3-O-glucoside (C3G) shows it can inhibit the aggregation of

amyloid-beta peptides, a key event in Alzheimer's pathology, and protect neurons from their

toxicity.

While specific signaling pathways for C3X in neuroprotection are yet to be fully elucidated, the

effects of other cyanidin derivatives suggest the involvement of pathways that combat oxidative

stress and inflammation. The broader class of anthocyanins has been shown to exert

neuroprotective effects through the modulation of pathways such as the Nrf2-antioxidant

response element (ARE) pathway, which upregulates endogenous antioxidant defenses.[12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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